Cas no 89354-15-4 (Azepinomycin)
Azepinomycin structure
Product Name:Azepinomycin
Azepinomycin Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-tetrahydro-6-hydroxy-Imidazo[4,5-e][1,4]diazepin-8(1H)-one
- 6-hydroxy-4,5,6,7-tetrahydro-1H-imidazo[4,5-e][1,4]diazepin-8-one
- azepinomycin
- Imidazo[4,5-e][1,4]diazepin-8(1H)-one,4,5,6,7-tetrahydro-6-hydroxy- (9CI)
- CHEMBL2203870
- starbld0002815
- DTXSID901008765
- BDBM50401837
- Imidazo(4,5-e)(1,4)diazepin-8(1H)-one, 4,5,6,7-tetrahydro-6-hydroxy-
- 4,5,6,7-Tetrahydro-6-hydroxy-3H-imidazo-(4,5e)(1,4)diazepin-8-one
- 3,4,5,6-Tetrahydroimidazo[4,5-e][1,4]diazepine-6,8-diol
- 6-hydroxy-4,5,6,7-tetrahydroimidazo[4,5-e][1,4]diazepin-8(1h)-one
- 89354-15-4
- Azepinomycin
-
- Inchi: 1S/C6H8N4O2/c11-3-1-7-5-4(6(12)10-3)8-2-9-5/h2-3,7,11H,1H2,(H,8,9)(H,10,12)
- InChI Key: HCLYCONTUAROEE-UHFFFAOYSA-N
- SMILES: OC1CNC2=C(C(N1)=O)NC=N2
Computed Properties
- Exact Mass: 168.06472551g/mol
- Monoisotopic Mass: 168.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 13
- XLogP3: -0.8
- Topological Polar Surface Area: 90Ų
Azepinomycin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A541540-50mg |
Azepinomycin |
89354-15-4 | 50mg |
$ 184.00 | 2023-04-19 | ||
| TRC | A541540-250mg |
Azepinomycin |
89354-15-4 | 250mg |
$ 839.00 | 2023-04-19 | ||
| TRC | A541540-500mg |
Azepinomycin |
89354-15-4 | 500mg |
$ 1447.00 | 2023-04-19 |
Azepinomycin Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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